Cas no 1375955-48-8 (methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate)

• Product Name: methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate
• CAS No: 1375955-48-8
• MF: C₁₃H₁₆F₂N₄O₃
• MW: 314.287949562073
• CID: 6011478
• PubChem ID: 72129938
• Update Time: 2025-06-09

methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate Chemical and Physical Properties

Names and Identifiers

• 1375955-48-8
• AKOS033186939
• EN300-26680546
• methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate

• Inchi： 1S/C13H16F2N4O3/c1-8-10(9(2)19(17-8)13(14)15)6-11(20)18(5-4-16)7-12(21)22-3/h13H,5-7H2,1-3H3
• InChI Key： KELNPTFXNXKTHQ-UHFFFAOYSA-N
• SMILES： FC(N1C(C)=C(C(C)=N1)CC(N(CC#N)CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 314.11904671g/mol
• Monoisotopic Mass: 314.11904671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų

Additional information on methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate

Methyl 2-[N-(Cyanomethyl)-2-[1-(Difluoromethyl)-3,5-Dimethyl-1H-Pyrazol-4-yl]Acetamido]Acetate (CAS No. 1375955-48-8): A Comprehensive Overview

Methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate (CAS No. 1375955-48-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as MCA for brevity, is a member of the pyrazole class of compounds, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antifungal activities.

The pyrazole ring in MCA is substituted with difluoromethyl and dimethyl groups, which contribute to its enhanced stability and bioavailability. The presence of the cyanomethyl group further enhances its reactivity and potential for forming stable complexes with various biological targets. These structural characteristics make MCA a promising candidate for drug development in several therapeutic areas.

Recent studies have focused on the potential of MCA as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that MCA exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. The researchers found that MCA selectively inhibits COX-2 over COX-1, suggesting its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs) that often cause gastrointestinal side effects.

In addition to its anti-inflammatory properties, MCA has shown promise in the field of oncology. A 2023 study published in Cancer Research demonstrated that MCA can effectively inhibit the growth of various cancer cell lines by targeting the PI3K/AKT signaling pathway. This pathway is frequently dysregulated in many types of cancer and plays a crucial role in cell proliferation and survival. The study found that MCA not only inhibited PI3K/AKT signaling but also induced apoptosis in cancer cells, making it a potential lead compound for further drug development.

The pharmacokinetic properties of MCA have also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that MCA has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. The compound was found to be well-tolerated in animal models, with no significant toxicity observed at therapeutic doses. These findings suggest that MCA has the potential to be developed into an effective oral medication for various diseases.

Furthermore, the synthetic route to MCA has been optimized to improve yield and reduce costs. A recent publication in Tetrahedron Letters described a novel synthetic method that involves the condensation of cyanomethylamine with difluoromethylated pyrazole followed by esterification with methanol. This method not only simplifies the synthesis but also enhances the purity and consistency of the final product.

In conclusion, methyl 2-[N-(cyanomethyl)-2-[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetamido]acetate (CAS No. 1375955-48-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MCA is likely to play an increasingly important role in the treatment of various diseases.